Cas no 1343932-64-8 (3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid)

• Product Name: 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid
• CAS No: 1343932-64-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4590912
• PubChem ID: 64224049
• Update Time: 2025-06-08

3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-1-oxo-
• 1-oxo-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid
• 1-oxo-3,4-dihydro-2H-isoquinoline-7-carboxylic acid
• D80352
• MFCD19683459
• EN300-192380
• DB-186550
• 7-Isoquinolinecarboxylicacid,1,2,3,4-tetrahydro-1-oxo-
• AKOS013544686
• SCHEMBL20894239
• BS-44418
• CS-0161707
• 1343932-64-8
• 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid

• Inchi： 1S/C10H9NO3/c12-9-8-5-7(10(13)14)2-1-6(8)3-4-11-9/h1-2,5H,3-4H2,(H,11,12)(H,13,14)
• InChI Key： HAXKBOAGHSGHLU-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2CCN1

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 535.2±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid

Introduction to 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid (CAS No. 1343932-64-8)

3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1343932-64-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their pharmacological properties.

The molecular structure of 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid features a fused benzene and pyridine ring system, with a carbonyl group at the 1-position and a carboxylic acid moiety at the 7-position. This arrangement contributes to its distinct chemical reactivity and makes it a valuable scaffold for drug discovery and development. The presence of both carbonyl and carboxylic acid functional groups allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been growing interest in isoquinoline derivatives due to their reported bioactivities, including antimicrobial, anti-inflammatory, and anticancer effects. 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further pharmacological exploration.

One of the most compelling aspects of 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid is its versatility as a chemical intermediate. Researchers have utilized this compound in the synthesis of more complex molecules with enhanced pharmacological profiles. For instance, modifications at the 3 and 4 positions of the isoquinoline ring have led to the development of novel analogs with improved solubility and bioavailability. These advancements highlight the compound's significance in medicinal chemistry.

The synthesis of 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid involves multi-step organic reactions, typically starting from readily available precursors such as benzaldehyde derivatives. The process often includes cyclization reactions to form the isoquinoline core, followed by functional group transformations to introduce the carbonyl and carboxylic acid groups at specific positions. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluations.

Recent research has also explored the computational modeling of 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid to predict its interactions with biological targets. Molecular docking studies have revealed potential binding affinities with enzymes involved in cancer metabolism and inflammation pathways. These computational findings provide valuable insights for designing structure-based drug candidates and guide experimental investigations.

The pharmacological evaluation of 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid has been conducted in various in vitro and in vivo models. Preliminary results indicate that this compound may possess significant therapeutic potential, particularly in oncology and immunology. However, further studies are necessary to fully elucidate its mechanism of action and long-term safety profile. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The regulatory landscape for compounds like 3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid is continually evolving to ensure safety and efficacy in drug development. Compliance with Good Manufacturing Practices (GMP) and rigorous quality control measures is paramount to maintain consistency across different batches. Additionally, adherence to international guidelines on chemical safety ensures that researchers can conduct experiments without unnecessary risks.

In conclusion,3,4-Dihydro-2H-isoquinolin-1-one-7-carboxylic acid (CAS No. 1343932-64-8) represents a promising entity in pharmaceutical research. Its unique structural features and reported bioactivities make it a valuable candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to advance, compounds like this are likely to play an increasingly important role in developing novel therapeutics.